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Compound of Interest

Compound Name:
1-Bromo-3-(bromomethyl)-2-

fluorobenzene

Cat. No.: B117381 Get Quote

For Immediate Reference: Treat 1-Bromo-3-(bromomethyl)-2-fluorobenzene as a

hazardous, corrosive, halogenated organic waste. Segregate from other waste streams and

ensure handling with appropriate personal protective equipment.

This guide provides essential safety and logistical information for the proper disposal of 1-
Bromo-3-(bromomethyl)-2-fluorobenzene (CAS No. 149947-16-0), tailored for researchers,

scientists, and drug development professionals. Adherence to these procedures is critical for

ensuring laboratory safety and environmental compliance.

Summary of Key Information
Below is a table summarizing the available quantitative data for 1-Bromo-3-(bromomethyl)-2-
fluorobenzene. It is important to note that specific toxicity data and occupational exposure

limits for this compound are not readily available. Therefore, stringent adherence to safety

protocols for corrosive and halogenated compounds is imperative.
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Property Value Source

Chemical Name
1-Bromo-3-(bromomethyl)-2-

fluorobenzene
PubChem[1]

CAS Number 149947-16-0 PubChem[1]

Molecular Formula C₇H₅Br₂F PubChem[1]

Molecular Weight 267.92 g/mol PubChem[1]

Physical Form Solid Sigma-Aldrich

GHS Hazard Statements

H314: Causes severe skin

burns and eye damage. H318:

Causes serious eye damage.

PubChem[1]

Signal Word Danger Sigma-Aldrich

LD50 (Oral) Data not available

LC50 (Inhalation) Data not available

Permissible Exposure Limit

(PEL)
Not established

Threshold Limit Value (TLV) Not established

Experimental Protocols for Safe Disposal
The following step-by-step protocol outlines the approved procedure for the disposal of 1-
Bromo-3-(bromomethyl)-2-fluorobenzene. This protocol is designed to minimize risk to

personnel and the environment.

1. Personal Protective Equipment (PPE): Before handling the compound, ensure a complete

set of appropriate PPE is worn. This includes, but is not limited to:

Chemical-resistant gloves (nitrile or neoprene).
Safety goggles and a face shield.
A laboratory coat.
Closed-toe shoes.
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2. Waste Segregation: 1-Bromo-3-(bromomethyl)-2-fluorobenzene is a halogenated organic

compound. It is crucial to segregate this waste to ensure proper disposal and to prevent

dangerous chemical reactions.

Do not mix with non-halogenated organic waste.
Do not dispose of down the sink or in regular trash.
Use a designated waste container specifically for halogenated organic compounds.

3. Waste Collection and Labeling:

Obtain a chemically resistant waste container (e.g., a high-density polyethylene or glass
container with a secure cap).
Clearly label the container with "Halogenated Organic Waste" and the full chemical name: "1-
Bromo-3-(bromomethyl)-2-fluorobenzene".
Include the hazard pictograms for "Corrosive" and any other applicable hazards.
Keep a log of the approximate amount of waste added to the container.

4. Temporary Storage:

Store the sealed waste container in a designated satellite accumulation area within the
laboratory.
This area should be well-ventilated, such as in a fume hood or a designated chemical waste
cabinet.
Ensure the storage area is away from incompatible materials.

5. Final Disposal:

Once the waste container is full or is no longer needed, arrange for its collection by your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.
Follow all institutional and local regulations for the handover and transportation of hazardous
waste. The primary method of disposal for halogenated organic compounds is typically high-
temperature incineration.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 1-Bromo-3-(bromomethyl)-2-fluorobenzene.
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Disposal Workflow for 1-Bromo-3-(bromomethyl)-2-fluorobenzene

Start: Generation of Waste

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate as
'Halogenated Organic Waste'

Step 3: Use Designated Labeled Container

Step 4: Store Securely in
Satellite Accumulation Area

Step 5: Arrange Pickup by EHS
or Licensed Contractor

End: Proper Disposal (Incineration)

Click to download full resolution via product page

Caption: Disposal workflow for 1-Bromo-3-(bromomethyl)-2-fluorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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